Cas no 1638768-30-5 (1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one)

• Product Name: 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one
• CAS No: 1638768-30-5
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 5036800
• PubChem ID: 70262397
• Update Time: 2026-02-28

1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one
• SB12343
• 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one

• Inchi： 1S/C6H6N4O/c1-10-3-7-5-4(10)2-8-9-6(5)11/h2-3H,1H3,(H,9,11)
• InChI Key： GYJSHBYVZOWPHA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN1)N(C)C=N2

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one

Introduction to 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one (CAS No. 1638768-30-5)

1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one (CAS No. 1638768-30-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one features a fused heterocyclic system with a methyl group at the 1-position. This specific arrangement of atoms and functional groups contributes to its distinct pharmacological profile. Recent studies have highlighted the importance of this compound in various biological processes, making it a promising candidate for further research and development.

In terms of its physical and chemical properties, 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one is a white crystalline solid with a molecular weight of 179.20 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in both in vitro and in vivo experiments. The compound's stability under various conditions has also been well-documented, ensuring its reliability in experimental settings.

One of the key areas of research involving 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one is its potential as an anti-inflammatory agent. Inflammatory diseases are a significant global health burden, and the development of new therapeutic agents is crucial. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one could be a valuable lead compound for the treatment of inflammatory disorders.

Beyond its anti-inflammatory properties, 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity is not yet fully understood but is believed to involve the modulation of signaling pathways critical for cell survival and proliferation. These findings have sparked interest in exploring 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one as a potential anticancer agent.

In addition to its therapeutic applications, 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one has been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Research has shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxins. These neuroprotective properties make 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one an attractive candidate for the development of new treatments for neurodegenerative disorders.

The synthesis of 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one has been optimized using modern synthetic techniques to ensure high yields and purity. The most common synthetic route involves the condensation of 2-amino-pyridine with an appropriate aldehyde followed by cyclization under acidic conditions. This method has been widely adopted due to its simplicity and efficiency. The availability of high-purity material is essential for conducting reliable biological assays and ensuring reproducibility in research.

To further validate the potential therapeutic applications of 1-Methyl-1H,4H,5H-imidazo[4,5-d]pyridazin-4-one, several preclinical studies have been conducted using animal models. These studies have consistently demonstrated the compound's efficacy in reducing inflammation and inhibiting cancer cell growth without significant toxicity. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy in humans.

In conclusion, 1-Methyl-1H,4H,5H-imidazo[4，5-d]pyridazin-4-one (CAS No. 1638768-30-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.